Cas no 1157063-53-0 (3-fluoro-4-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline)

• Product Name: 3-fluoro-4-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline
• CAS No: 1157063-53-0
• MF: C₁₀H₁₀FN₃S
• MW: 223.269903659821
• CID: 5230766
• PubChem ID: 43663928
• Update Time: 2023-11-24

3-fluoro-4-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-methyl-N-(1,2,3-thiadiazol-4-ylmethyl)aniline
• 3-fluoro-4-methyl-N-[(1,2,3-thiadiazol-4-yl)methyl]aniline
• n-((1,2,3-Thiadiazol-4-yl)methyl)-3-fluoro-4-methylaniline
• 1,2,3-Thiadiazole-4-methanamine, N-(3-fluoro-4-methylphenyl)-
• 3-fluoro-4-methyl-N-(1,2,3-thiadiazol-4-yl)methylaniline

• Inchi： 1S/C10H10FN3S/c1-7-2-3-8(4-10(7)11)12-5-9-6-15-14-13-9/h2-4,6,12H,5H2,1H3
• InChI Key： SRXRQVUTKUYJBN-UHFFFAOYSA-N
• SMILES： S1C=C(CNC2C=CC(C)=C(C=2)F)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• XLogP3: 2.4
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes